N-(3,4-dimethoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide
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Overview
Description
N-(3,4-dimethoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide (DDPE) is a small molecule that has been studied extensively for its potential applications in the pharmaceutical and biotechnological industries. It has been used as an inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of acetylcholine in the nervous system. DDPE has also been studied for its ability to inhibit the enzyme phosphatidic acid phosphatase (PAP), which plays a role in the regulation of cell growth and differentiation.
Mechanism of Action
The mechanism of action of N-(3,4-dimethoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide is still not fully understood. However, it is believed that it binds to the active site of the AChE enzyme and inhibits its activity. It is also believed to act as an inhibitor of the PAP enzyme by binding to its active site and blocking its activity.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of the AChE enzyme and the PAP enzyme. It has also been shown to inhibit the expression of certain genes involved in cell growth and differentiation. In vivo studies have demonstrated that this compound can reduce inflammation and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
The main advantage of using N-(3,4-dimethoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide in lab experiments is that it is relatively inexpensive to synthesize and is easily available. Additionally, it has been shown to have a wide range of biochemical and physiological effects. The main limitation of using this compound in lab experiments is that its mechanism of action is still not fully understood.
Future Directions
Future research could focus on further elucidating the mechanism of action of N-(3,4-dimethoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide, as well as its effects on other enzymes and proteins. Additionally, further studies could be conducted to investigate the potential therapeutic applications of this compound, such as its ability to reduce inflammation and improve cognitive function. Finally, further research could also focus on developing new synthetic methods for producing this compound in order to make it more widely available.
Synthesis Methods
N-(3,4-dimethoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide is synthesized using a three-step reaction. The first step involves the reaction of 3,4-dimethoxyphenylboronic acid with 3,3-diphenylpropyl bromide in the presence of a base. This reaction forms a tertiary amine, which is then reacted with ethylene diamine in the presence of a catalyst to form this compound. The product is then purified using column chromatography.
Scientific Research Applications
N-(3,4-dimethoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide has been studied extensively for its potential applications in the pharmaceutical and biotechnological industries. It has been used as an inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of acetylcholine in the nervous system. This compound has also been studied for its ability to inhibit the enzyme phosphatidic acid phosphatase (PAP), which plays a role in the regulation of cell growth and differentiation.
properties
IUPAC Name |
N'-(3,4-dimethoxyphenyl)-N-(3,3-diphenylpropyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N2O4/c1-30-22-14-13-20(17-23(22)31-2)27-25(29)24(28)26-16-15-21(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-14,17,21H,15-16H2,1-2H3,(H,26,28)(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJEBQIVTSUAHCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C(=O)NCCC(C2=CC=CC=C2)C3=CC=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.